N-(2-methoxy-3,3-dimethylbutyl)-1-methyl-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: N-(2-methoxy-3,3-dimethylbutyl)-1-methyl-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C13H24N2O3/c1-13(2,3)10(18-5)7-14-12(17)9-6-11(16)15(4)8-9/h9-10H,6-8H2,1-5H3,(H,14,17)
• InChI Key: HKTUGIUCIDQGPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(CNC(=O)C1CC(=O)N(C1)C)OC
• Molecular Formula: C13H24N2O3
• Molecular Weight: 256.34 g/mol

Description

N-(2-methoxy-3,3-dimethylbutyl)-1-methyl-5-oxopyrrolidine-3-carboxamide is a synthetic organic compound with a complex structure It is characterized by the presence of a pyrrolidine ring, a methoxy group, and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methoxy-3,3-dimethylbutyl)-1-methyl-5-oxopyrrolidine-3-carboxamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through a cyclization reaction involving a suitable precursor.

Introduction of the Methoxy Group: The methoxy group is introduced via a methylation reaction using a methylating agent such as dimethyl sulfate or methyl iodide.

Attachment of the Carboxamide Group: The carboxamide group is introduced through an amidation reaction, typically using an amine and a carboxylic acid derivative.

Industrial Production Methods

Industrial production of N-(2-methoxy-3,3-dimethylbutyl)-1-methyl-5-oxopyrrolidine-3-carboxamide may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Large-scale production often employs continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

N-(2-methoxy-3,3-dimethylbutyl)-1-methyl-5-oxopyrrolidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups. Common reagents for substitution include halogens and nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Halogens (chlorine, bromine), nucleophiles (amines, thiols), and electrophiles (alkyl halides).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines. Substitution reactions can lead to a variety of substituted derivatives with different functional groups.

Scientific Research Applications

N-(2-methoxy-3,3-dimethylbutyl)-1-methyl-5-oxopyrrolidine-3-carboxamide has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its interactions with biological macromolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development for treating various diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-(2-methoxy-3,3-dimethylbutyl)-1-methyl-5-oxopyrrolidine-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• N-(2-methoxy-3,3-dimethylbutyl)thietan-3-amine
• N-(2-methoxy-3,3-dimethylbutyl)-N’-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1-pyrrolidinecarboximidamide
• N’-(2-methoxy-3,3-dimethylbutyl)-1-azepanecarboximidamide

Uniqueness

N-(2-methoxy-3,3-dimethylbutyl)-1-methyl-5-oxopyrrolidine-3-carboxamide is unique due to its specific combination of functional groups and its structural configuration